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CAS No.: 58-39-9
Catalog No.: VC000245
Molecular Formula: C21H26ClN3OS
Molecular Weight: 404
Purity: > 98%
|Synonyms||Perphenazine, Perphenazin, Trilafon, Etaperazine|
|Description||Perphenazine(cas 58-39-9) is a phenothiazine derivative and a dopamine antagonist with antiemetic and antipsychotic properties. Perphenazine blocks postsynaptic dopamine 2(D2) receptors in the mesolimbic and medullary chemoreceptor trigger zone (CTZ), thereby preventing the excess of dopamine in the brain. This leads to reduction in psychotic symptoms, such as hallucinations and delusions.|
|References||1: Hartung B, Sampson S, Leucht S. Perphenazine for schizophrenia. Cochrane
Database Syst Rev. 2015 Mar 6;(3):CD003443. doi: 10.1002/14651858.CD003443.pub3.
Review. PubMed PMID: 25749632.
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